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Compound of Interest

Compound Name: Adriforant tartrate dihydrate

CAS No.: 2096455-87-5

Cat. No.: B12679754

Get Quote

Introduction & Biological Context
The Histamine H4 Receptor (H4R) is the most recently identified member of the histamine

receptor family, distinct for its preferential expression in immune cells (eosinophils, mast cells,

T-cells) and its high homology (~35-40%) with the H3 receptor. Unlike the H1 and H2 receptors,

the H4R exhibits a high affinity for histamine itself (

~ 5–10 nM).

Why use [3H]-Histamine? While antagonist radioligands (e.g., [3H]-JNJ 7777120) are robust,

using the endogenous agonist [3H]-Histamine provides unique functional insights. Agonist

radioligands preferentially bind the receptor in its active, G-protein-coupled state (High Affinity).

This allows researchers to detect not just binding, but the functional coupling potential of the

receptor system. However, this method requires rigorous control of ionic conditions (specifically

) and filter treatments to manage high non-specific binding.

Critical Considerations & Mechanism
The Agonist-Receptor-G Protein Ternary Complex
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For [3H]-histamine to bind with high affinity, the H4R must be coupled to

proteins.

Magnesium Dependence:

is required to stabilize the ternary complex. Absence of

or presence of GTP analogs (GTP

S) will uncouple the G-protein, shifting the receptor to a low-affinity state where [3H]-
histamine cannot bind effectively.

The "GTP Shift": A hallmark validation of this assay is the loss of specific binding upon the

addition of GTP

S.

Signal-to-Noise Management
Histamine is a sticky, cationic molecule.

Filter Coating: Glass fiber filters (GF/B) must be pre-soaked in 0.3% Polyethylenimine (PEI).

PEI is a cationic polymer that masks the negative charge of the glass fibers, preventing

electrostatic non-specific binding of the radioligand.
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Figure 1: Mechanism of Agonist Binding. [3H]-Histamine requires the G-protein coupled high-

affinity state, stabilized by Magnesium. GTP

S disrupts this, serving as a specificity control.
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Component Specification Purpose

Receptor Source
Recombinant H4R membranes

(HEK293 or Sf9)

Source of H4R.[1] Avoid native

tissue due to H3R interference.

Radioligand
[3H]-Histamine (Specific

Activity ~20-80 Ci/mmol)
Agonist tracer. Store at -20°C.

Assay Buffer 50 mM Tris-HCl, pH 7.4, 5 mM
is critical for agonist binding.

Non-Specific Control

JNJ 7777120 (10

M) or Histamine (100

M)

Defines non-specific binding

(NSB).

Filter Pre-soak
0.3% Polyethylenimine (PEI) in

water

Blocks non-specific binding to

filters.

Wash Buffer
50 mM Tris-HCl, pH 7.4 (Ice

Cold)

Removes unbound ligand.[1]

[2]

Plates/Filters
96-well GF/B filter plates (e.g.,

Millipore, PerkinElmer)
Separation matrix.

Note on Stability: Histamine is sensitive to oxidation and light. Prepare dilutions fresh in buffer

containing 0.1% Ascorbic Acid if instability is observed.

Experimental Protocols
Membrane Preparation (Brief Overview)
Standard GPCR membrane prep is assumed. Key specific:

Harvest HEK293-H4R cells in ice-cold PBS.

Homogenize in 50 mM Tris-HCl, pH 7.4 (No

yet).

Centrifuge low speed (1,000 x g) to remove debris.
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Centrifuge supernatant high speed (40,000 x g) to pellet membranes.

Resuspend pellet in Assay Buffer (containing 5 mM

).[3]

Protein concentration should be ~1–5 mg/mL. Store at -80°C.

Saturation Binding Assay (Determination of and )
Purpose: Determine the affinity of [3H]-histamine for the receptor and the total number of

receptors.

Preparation: Thaw membranes and dilute in Assay Buffer to ~10-20

g protein/well.

Plate Setup (96-well):

Total Binding (TB): Add 50

L Buffer.

Non-Specific Binding (NSB): Add 50

L of 100

M unlabeled Histamine (or 10

M JNJ 7777120).

Radioligand: Add 50

L of [3H]-Histamine at increasing concentrations (e.g., 0.5 nM to 100 nM).

Membranes: Initiate reaction by adding 100

L membrane suspension.

Final Volume: 200
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L.

Incubation: Incubate at 25°C for 60 minutes. (Equilibrium is reached faster than antagonists).

Filtration:

Pre-soak GF/B filter plate in 0.3% PEI for >1 hour.

Harvest using a vacuum manifold.

Wash 3 times rapidly with 250

L ice-cold Wash Buffer.

Counting: Dry filters, add scintillation cocktail (e.g., 30-50

L), and count on a Beta counter.

Competition Binding Assay (Determination of )
Purpose: Screen drug candidates for affinity to H4R.

Fixed Radioligand: Use [3H]-Histamine at a concentration equal to its

(approx. 5–10 nM).

Competitors: Prepare serial dilutions of test compounds (e.g., 10 pM to 10

M).

Procedure:

Add 50 ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-

inserted">

L Test Compound.[4]

Add 50

L [3H]-Histamine (fixed conc).
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Add 100

L Membranes.

Incubation & Harvest: Same as Saturation Binding (60 min, 25°C).

Preparation

Reaction (96-well)

Termination

Membranes
(in Mg2+ Buffer)

Mix: Ligand + Membranes
+ Competitor/Buffer

GF/B Filters
(Soak in 0.3% PEI)

Vacuum Filtration

Pre-treat

Incubate
60 min @ 25°C

Wash 3x
Ice-Cold Tris

Data Analysis
(CPM -> Ki)

Scintillation
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Figure 2: Step-by-step workflow for the H4R Radioligand Binding Assay.

Data Analysis & Interpretation
Calculating Specific Binding

Acceptance Criteria: Specific binding should be >50% of Total Binding. If <50%, re-evaluate

PEI coating or ligand quality.

Saturation Analysis ( )
Plot Bound (pmol/mg) vs. Free (nM) using non-linear regression (One-site binding hyperbola).

Competition Analysis ( )
Use the Cheng-Prusoff equation to convert

to

:

= Concentration of [3H]-Histamine used.[1]

= Affinity of [3H]-Histamine (determined in Saturation assay).[1]

Troubleshooting & Validation (Self-Validating
System)
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Issue Probable Cause Corrective Action

High Non-Specific Binding
Cationic ligand sticking to

glass fibers.

Ensure filters are soaked in

0.3% PEI for at least 1 hour.

Low Specific Binding Receptor uncoupling.
Verify 5 mM

is in the buffer.[3] Avoid EDTA.

No Displacement by Agonists Receptor in low-affinity state.

Check if GTP is present

(contamination). Ensure fresh

membranes.

Validation Step GTP Shift

Add 100

M GTP

S to a few wells. Specific

binding of [3H]-Histamine

should drop significantly

(>50%). This confirms you are

measuring the functional

receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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